Cas no 72617-83-5 (2-(1,1-Dimethylethoxy)-5-nitropyridine)

• Product name: 2-(1,1-Dimethylethoxy)-5-nitropyridine
• CAS No: 72617-83-5
• MF: C₉H₁₂N₂O₃
• MW: 196.20318
• CID: 977386
• PubChem ID: 14657263

2-(1,1-Dimethylethoxy)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-Dimethylethoxy)-5-nitropyridine
• 2-[(2-methylpropan-2-yl)oxy]-5-nitropyridine
• 2-tert-butoxy-5-nitropyridine
• Pyridine, 2-(1,1-dimethylethoxy)-5-nitro- (9CI)
• 2-t-butoxy-5-nitropyridine
• SCHEMBL11549503
• DTXSID60562674
• Pyridine,2-(1,1-dimethylethoxy)-5-nitro-(9ci)
• 72617-83-5
• GFVZPYNNDUUGJP-UHFFFAOYSA-N
• 2-(TERT-BUTOXY)-5-NITROPYRIDINE
• DB-391834

• MDL： MFCD11848724
• Inchi： InChI=1S/C9H12N2O3/c1-9(2,3)14-8-5-4-7(6-10-8)11(12)13/h4-6H,1-3H3
• InChI Key： GFVZPYNNDUUGJP-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC1=NC=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9Ų
• XLogP3: 2.5